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Compound of Interest

Compound Name: Solvent Yellow 72

Cat. No.: B1595498

For researchers, scientists, and professionals in drug development, the selection of appropriate
dyes is crucial for a variety of applications, from staining and imaging to formulation and quality
control. This guide provides a detailed comparative analysis of various Solvent Yellow dyes,
offering insights into their performance characteristics based on experimental data. We delve
into key metrics such as lightfastness, heat stability, solubility, and color strength to facilitate
informed decision-making for your specific research needs.

This guide presents a comprehensive overview of several common Solvent Yellow dyes,
summarizing their quantitative performance data in easily comparable tables. Detailed
experimental protocols for key performance indicators are also provided to ensure the
reproducibility of results.

Performance Characteristics of Solvent Yellow Dyes

The selection of a suitable Solvent Yellow dye is contingent on the specific requirements of the
application. Key performance indicators include resistance to degradation by light and heat,
solubility in relevant solvents, and the intensity of the color. The chemical structure of the dye,
whether it be an azo, anthraquinone, or methine derivative, significantly influences these
properties.

Data Summary

The following tables provide a comparative summary of the key performance characteristics of
a selection of Solvent Yellow dyes, based on available data.
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Table 1: Lightfastness and Heat Stability of Selected Solvent Yellow Dyes

Heat
CAS Chemical Lightfastne .
Dye Name C.l. Name ) Resistance
Number Class ss (in PS) .
(in PS) (°C)

Solvent

12055 842-07-9 Monoazo 5-6 260[1]
Yellow 14
Solvent

12700 4314-14-1 Monoazo Good[2][3] 280[4]
Yellow 16
Solvent

11021 2481-94-9 Monoazo - -
Yellow 56

Monoazo

Solvent

- 12227-67-7 Metal 7[5] 190[5]
Yellow 82

Complex

Solvent

48160 4702-90-3 Methine 6-7 300
Yellow 93
Solvent 12671-74-8, )

56238 Thiaxanthene  6-7[6] 300[6]
Yellow 98 27870-92-4
Solvent o

47020 7576-65-0 Quinoline 7-8 300
Yellow 114
Solvent

55165 94945-27-4 - 7-8[7] 350[7]
Yellow 160:1
Solvent Anthraquinon

58840 13676-91-0 8[8] 300[8][9]
Yellow 163 e
Solvent ]

- 80748-21-6 Methine 7-8[10] 280[10]
Yellow 179

Lightfastness is rated on a scale of 1 to 8, where 8 represents the highest fastness.

Table 2: Solubility of Selected Solvent Yellow Dyes in Various Solvents (g/L at 20°C)
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Butyl Methylbenz  Dichlorome
Dye Name Acetone Ethanol
Acetate ene thane

Solvent

50[5]
Yellow 82
Solvent

8 10 25 190
Yellow 93
Solvent

2.2[6] 1.6[6] 53.9[6] 186.3[6] 1.1]6]
Yellow 98
Solvent

2.2 1.6 53.9 186.3 1.1
Yellow 114
Solvent

13.7[8] 15.9[8] 75.9[8] 500[8] 1.7[8]
Yellow 163
Solvent

200[11] 90[11] 130[11] 550[11] 2[11]
Yellow 179

Experimental Protocols

To ensure the accuracy and reproducibility of the performance data, standardized testing
methodologies are employed. Below are detailed protocols for the key experiments cited in this
guide.

Lightfasthess Determination (ISO 105-B02)

The lightfastness of a dye is its resistance to fading upon exposure to light. The 1ISO 105-B02
standard is a widely accepted method for this evaluation.

Methodology:

e Specimen Preparation: A sample of the material colored with the Solvent Yellow dye is
prepared.

o Exposure: The specimen is exposed to an artificial light source, typically a xenon arc lamp,
under controlled conditions that simulate natural daylight (D65).
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o Reference Materials: Simultaneously, a set of blue wool references (rated 1 to 8) are
exposed alongside the test specimen.

» Assessment: The change in color of the test specimen is periodically compared to the fading
of the blue wool references. The lightfastness rating is determined by identifying which blue

wool reference shows a similar degree of fading.

Preparation

Assessment

Exposure

Expose imen & ically Compare Fading
to Xenon Arc Lamp (ISO 105-B02) of Specimen to References

Assign Lightfastness Rating
(1-8)

Click to download full resolution via product page

Workflow for Lightfastness Determination (ISO 105-B02).

Heat Stability Assessment (ASTM D3045)

Heat stability is a critical parameter for applications involving high-temperature processing,
such as in plastics. ASTM D3045 provides a standard practice for the heat aging of plastics.

Methodology:

e Specimen Preparation: Standardized specimens of the plastic colored with the Solvent

Yellow dye are prepared.

» Conditioning: The specimens are conditioned at standard laboratory conditions to eliminate

variables like moisture content.

e Heat Aging: The specimens are placed in a controlled-temperature oven for a specified
duration. The temperature is chosen to reflect potential processing or end-use conditions.
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» Evaluation: After aging, the specimens are cooled and their properties, such as color
change, are evaluated and compared to un-aged control specimens.

Solubility Determination

The solubility of a dye in various solvents is a key factor in its application. Acommon method
for determining solubility is the flask method.

Methodology:
» Solvent Selection: A range of relevant organic solvents is chosen.

o Saturation: An excess amount of the Solvent Yellow dye is added to a known volume of the
solvent in a flask to create a saturated solution.

o Equilibration: The flask is sealed and agitated at a constant temperature for an extended
period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Separation: The undissolved solid is allowed to settle, and a sample of the clear supernatant
is carefully removed.

» Concentration Measurement: The concentration of the dye in the supernatant is determined
using a suitable analytical technique, such as UV-Vis spectrophotometry.
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Workflow for Solubility Determination.

Color Strength Measurement
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The color strength, or tinctorial strength, of a dye is its ability to impart color. It is a crucial
parameter for quality control and formulation.

Methodology:

» Solution Preparation: A standard solution of the Solvent Yellow dye is prepared at a known
concentration in a suitable solvent.

o Spectrophotometric Analysis: The absorbance of the solution is measured at the wavelength
of maximum absorption (Amax) using a UV-Vis spectrophotometer.

o Comparison: The color strength of a sample is determined by comparing its absorbance to
that of a reference standard at the same concentration.

Logical Framework for Dye Selection

The choice of a specific Solvent Yellow dye is often a multi-faceted decision that depends on
the intended application. The following diagram illustrates a logical decision-making process for
selecting a suitable dye.
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Decision Tree for Solvent Yellow Dye Selection.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1595498?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

This guide provides a foundational understanding of the comparative performance of various
Solvent Yellow dyes. For specific and critical applications, it is always recommended to conduct
in-house testing to validate the performance of the selected dye under your precise
experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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